p-Butoxy-N-[3-(diethylamino)propyl]thiobenzamide
p-Butoxy-N-[3-(diethylamino)propyl]thiobenzamide
Brand Name:
Vulcanchem
CAS No.:
16575-27-2
VCID:
VC0095387
InChI:
InChI=1S/C18H30N2OS/c1-4-7-15-21-17-11-9-16(10-12-17)18(22)19-13-8-14-20(5-2)6-3/h9-12H,4-8,13-15H2,1-3H3,(H,19,22)
SMILES:
CCCCOC1=CC=C(C=C1)C(=S)NCCCN(CC)CC
Molecular Formula:
C18H30N2OS
Molecular Weight:
322.5 g/mol
p-Butoxy-N-[3-(diethylamino)propyl]thiobenzamide
CAS No.: 16575-27-2
Natural Products
VCID: VC0095387
Molecular Formula: C18H30N2OS
Molecular Weight: 322.5 g/mol
![p-Butoxy-N-[3-(diethylamino)propyl]thiobenzamide - 16575-27-2](/images/no_structure.jpg)
| CAS No. | 16575-27-2 |
|---|---|
| Product Name | p-Butoxy-N-[3-(diethylamino)propyl]thiobenzamide |
| Molecular Formula | C18H30N2OS |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | 4-butoxy-N-[3-(diethylamino)propyl]benzenecarbothioamide |
| Standard InChI | InChI=1S/C18H30N2OS/c1-4-7-15-21-17-11-9-16(10-12-17)18(22)19-13-8-14-20(5-2)6-3/h9-12H,4-8,13-15H2,1-3H3,(H,19,22) |
| Standard InChIKey | QOIIYAIOCGMFDK-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCOC1=CC=C(C=C1)C(=NCCCN(CC)CC)S |
| SMILES | CCCCOC1=CC=C(C=C1)C(=S)NCCCN(CC)CC |
| Canonical SMILES | CCCCOC1=CC=C(C=C1)C(=S)NCCCN(CC)CC |
| Synonyms | p-Butoxy-N-[3-(diethylamino)propyl]thiobenzamide |
| PubChem Compound | 3038079 |
| Last Modified | Nov 11 2021 |
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